Cas no 1804651-96-4 (4-(Fluoromethyl)-6-iodo-3-methoxy-2-(trifluoromethoxy)pyridine)

• Product Name: 4-(Fluoromethyl)-6-iodo-3-methoxy-2-(trifluoromethoxy)pyridine
• CAS No: 1804651-96-4
• MF: C₈H₆F₄INO₂
• MW: 351.036828517914
• CID: 4833433
• Update Time: 2025-06-08

4-(Fluoromethyl)-6-iodo-3-methoxy-2-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-(Fluoromethyl)-6-iodo-3-methoxy-2-(trifluoromethoxy)pyridine

• Inchi： 1S/C8H6F4INO2/c1-15-6-4(3-9)2-5(13)14-7(6)16-8(10,11)12/h2H,3H2,1H3
• InChI Key： FQWYRUYHKMHYAX-UHFFFAOYSA-N
• SMILES： IC1=CC(CF)=C(C(=N1)OC(F)(F)F)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 229
• XLogP3: 3.2
• Topological Polar Surface Area: 31.4

Additional information on 4-(Fluoromethyl)-6-iodo-3-methoxy-2-(trifluoromethoxy)pyridine

Introduction to 4-(Fluoromethyl)-6-iodo-3-methoxy-2-(trifluoromethoxy)pyridine (CAS No. 1804651-96-4)

4-(Fluoromethyl)-6-iodo-3-methoxy-2-(trifluoromethoxy)pyridine, identified by its CAS number 1804651-96-4, is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine class, a family of nitrogen-containing heterocycles that are widely recognized for their diverse biological activities and utility in drug development. The structural features of this molecule, including the presence of fluorine, iodine, and methoxy substituents, contribute to its unique chemical properties and potential applications in synthetic chemistry and pharmacology.

The fluoromethyl group at the 4-position of the pyridine ring introduces a polar characteristic, enhancing the compound's solubility in polar solvents and facilitating its interaction with biological targets. The iodo substituent at the 6-position serves as a versatile handle for further functionalization via cross-coupling reactions, such as Suzuki or Stille couplings, which are pivotal in constructing complex molecular architectures. Additionally, the methoxy group at the 3-position and the trifluoromethoxy group at the 2-position contribute to the electron-withdrawing effect of the molecule, influencing its reactivity and electronic properties.

Recent advancements in medicinal chemistry have highlighted the importance of fluorinated pyridines in drug design due to their ability to modulate metabolic stability, binding affinity, and pharmacokinetic profiles. For instance, studies have demonstrated that fluorine atoms can enhance binding interactions by increasing lipophilicity and reducing hydrogen bonding, while also protecting against enzymatic degradation. The presence of multiple fluorinated groups in 4-(Fluoromethyl)-6-iodo-3-methoxy-2-(trifluoromethoxy)pyridine makes it a particularly intriguing scaffold for developing novel therapeutic agents.

In the realm of synthetic organic chemistry, this compound has been utilized as a key intermediate in the preparation of more complex molecules. The iodo moiety allows for facile introduction of aryl or vinyl groups through palladium-catalyzed reactions, enabling the construction of diverse pharmacophores. Researchers have leveraged this compound to synthesize kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The combination of electron-donating and withdrawing groups in its structure fine-tunes its interactions with biological targets, making it a valuable building block for medicinal chemists.

One notable application of 4-(Fluoromethyl)-6-iodo-3-methoxy-2-(trifluoromethoxy)pyridine is in the development of small-molecule probes for studying protein-protein interactions. Fluorophores such as those present in this compound can be incorporated into drugs to enable real-time imaging and tracking within biological systems. This capability is particularly useful in drug discovery pipelines, where understanding molecular interactions at an atomic level is essential for optimizing therapeutic efficacy.

The pharmaceutical industry has also explored derivatives of this compound for their potential antimicrobial and antiviral properties. The unique electronic distribution induced by the fluorine and iodine substituents can disrupt pathogen-specific metabolic pathways, offering a novel mechanism of action against resistant strains. Preliminary studies have shown promising results in inhibiting bacterial enzymes that are crucial for cell wall synthesis and replication.

From a synthetic perspective, 4-(Fluoromethyl)-6-iodo-3-methoxy-2-(trifluoromethoxy)pyridine exemplifies the power of multi-substituted heterocycles in enabling modular drug design. By systematically varying substituent patterns, chemists can fine-tune physicochemical properties to achieve desired pharmacological outcomes. This flexibility is particularly valuable in addressing unmet medical needs where precise molecular targeting is required.

The use of computational methods has further accelerated the development of derivatives based on this scaffold. Molecular modeling techniques allow researchers to predict binding affinities and optimize lead compounds before experimental synthesis. Such high-throughput virtual screening has reduced time-to-market for new drugs while minimizing experimental costs.

Future research directions may explore greener synthetic routes for producing 4-(Fluoromethyl)-6-iodo-3-methoxy-2-(trifluoromethoxy)pyridine, leveraging biocatalysis or flow chemistry to enhance sustainability. Additionally, investigating its role in central nervous system disorders could open new avenues for treating neurological conditions where modulation of neurotransmitter pathways is key.

In conclusion,4-(Fluoromethyl)-6-iodo-3-methoxy-2-(trifluoromethoxy)pyridine (CAS No. 1804651-96-4) represents a compelling example of how structural complexity can be leveraged to develop innovative therapeutics. Its unique combination of functional groups makes it a versatile intermediate with broad applications across pharmaceutical research and synthetic chemistry. As our understanding of molecular interactions continues to evolve,this compound will undoubtedly play a significant role in shaping next-generation medicines.